Chlorbufam
Chlorbufam
Chlorbufam is a carbamate ester.
Brand Name:
Vulcanchem
CAS No.:
1967-16-4
VCID:
VC0105198
InChI:
InChI=1S/C11H10ClNO2/c1-3-8(2)15-11(14)13-10-6-4-5-9(12)7-10/h1,4-8H,2H3,(H,13,14)
SMILES:
CC(C#C)OC(=O)NC1=CC(=CC=C1)Cl
Molecular Formula:
C11H10ClNO2
Molecular Weight:
223.65 g/mol
Chlorbufam
CAS No.: 1967-16-4
Reference Standards
VCID: VC0105198
Molecular Formula: C11H10ClNO2
Molecular Weight: 223.65 g/mol
| CAS No. | 1967-16-4 |
|---|---|
| Product Name | Chlorbufam |
| Molecular Formula | C11H10ClNO2 |
| Molecular Weight | 223.65 g/mol |
| IUPAC Name | but-3-yn-2-yl N-(3-chlorophenyl)carbamate |
| Standard InChI | InChI=1S/C11H10ClNO2/c1-3-8(2)15-11(14)13-10-6-4-5-9(12)7-10/h1,4-8H,2H3,(H,13,14) |
| Standard InChIKey | ULBXWWGWDPVHAO-UHFFFAOYSA-N |
| SMILES | CC(C#C)OC(=O)NC1=CC(=CC=C1)Cl |
| Canonical SMILES | CC(C#C)OC(=O)NC1=CC(=CC=C1)Cl |
| Colorform | Colorless crystals |
| Melting Point | 45.5 °C 45-46 °C |
| Description | Chlorbufam is a carbamate ester. |
| Shelf Life | Unstable in strongly acidic and alkaline media (l>pH>13). Changes color when exposed to light. Alcohols may cause trans-esterification. Stable up to 40 °C. |
| Solubility | 0.00 M Solubility at 20 °C - methanol (286 g/Kg); acetone (280 g/Kg); ethanol (95 g/Kg) In water, 540 mg/L at 20 °C |
| Synonyms | m-Chloro-carbanilic Acid 1-Methyl-2-propynyl Ester; 1-Butyn-3-yl m-Chlorophenylcarbamate;3-Butyn-2-yl m-chlorocarbanilate; 3-Chlorophenylcarbamic acid 1-methylpropynyl ester; BIPC; Chlorbupham; Chlorobufam; Grisemin |
| Vapor Pressure | 1.58e-05 mmHg 2.1 m Pa /1.58X10-5 mm Hg/ at 20 °C |
| PubChem Compound | 16073 |
| Last Modified | Nov 11 2021 |
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